N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C24H15BrN2O3
• Molecular Weight: 459.3 g/mol
• IUPAC Name: N-[(Z)-[5-(4-bromophenyl)furan-2-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C24H15BrN2O3/c25-17-8-5-16(6-9-17)21-12-10-18(29-21)14-26-27-24(28)23-13-20-19-4-2-1-3-15(19)7-11-22(20)30-23/h1-14H,(H,27,28)/b26-14-
• InChI Key: LTJWJYGZKIFGDN-WGARJPEWSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C\C4=CC=C(O4)C5=CC=C(C=C5)Br
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(O4)C5=CC=C(C=C5)Br

Description

N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide, also known as BNH, is a novel compound that has been synthesized and studied for its potential applications in scientific research. BNH is a hydrazide derivative of naphthofuran and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in the development and progression of various diseases. N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, and to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammation and oxidative stress. N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide has also been shown to inhibit the growth and proliferation of cancer cells and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit the activity of various enzymes and signaling pathways involved in disease development and progression. The limitations of using N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide in lab experiments include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide. These include the identification of its molecular targets and signaling pathways, the optimization of its chemical structure for improved activity and selectivity, and the evaluation of its potential as a therapeutic agent in clinical trials. Further studies are also needed to investigate the safety and toxicity of N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide at different doses and to elucidate its mechanism of action in various disease models.

Synthesis Methods

The synthesis of N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide involves the condensation reaction between 5-(4-bromophenyl)-2-furaldehyde and 2-naphthoic acid hydrazide in the presence of a suitable catalyst. The reaction is carried out in a solvent system using a reflux condenser and yields N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide as a yellow crystalline solid.

Scientific Research Applications

N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor properties. N'-{[5-(4-bromophenyl)-2-furyl]methylene}naphtho[2,1-b]furan-2-carbohydrazide has also been shown to have potential as an antidiabetic agent and as a therapeutic agent for neurodegenerative diseases.